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Abstract
This document provides a detailed guide to the analytical methods for the structural

confirmation and purity assessment of Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS

No. 201214-53-1), a key intermediate in pharmaceutical synthesis. The protocols herein are

designed for researchers, quality control analysts, and drug development professionals,

emphasizing not just the procedural steps but the scientific rationale behind them. We detail the

application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS),

Fourier-Transform Infrared (FTIR) Spectroscopy, and High-Performance Liquid

Chromatography (HPLC) to ensure the identity, purity, and quality of this compound, aligning

with rigorous standards for pharmaceutical intermediates.[1][2][3]

Introduction and Compound Profile
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a polysubstituted aromatic compound

featuring ester, amide, methoxy, and iodo functional groups. Its structural complexity and role
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as a potential precursor in the synthesis of Active Pharmaceutical Ingredients (APIs)

necessitate a multi-faceted analytical approach.[3] The presence of impurities, arising from

starting materials, synthetic by-products, or degradation, can significantly impact the safety and

efficacy of the final drug product.[4][5] Therefore, robust and validated analytical methods are

critical for its characterization.[1] This guide establishes a self-validating system of orthogonal

techniques to provide a comprehensive profile of the molecule.

Compound Physicochemical Data

Property Value Source

Chemical Name
Methyl 4-acetamido-5-iodo-2-

methoxybenzoate
[6]

CAS Number 201214-53-1 [6]

Molecular Formula C₁₁H₁₂INO₄ Inferred from Structure

Molecular Weight 349.12 g/mol Inferred from Structure

Appearance White to off-white solid
General for purified organic

solids

Structure [7]

Structural Elucidation Methods
Structural confirmation is the foundational step in characterization. We employ NMR and Mass

Spectrometry for unambiguous assignment and molecular weight verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides definitive information about the carbon-hydrogen framework of the

molecule. A combination of ¹H, ¹³C, and 2D NMR experiments can provide a complete

structural assignment.[8]
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Solvent: Deuterated chloroform (CDCl₃) is a common choice for its ability to dissolve a wide

range of organic compounds and its single carbon signal at ~77 ppm, which serves as a

convenient internal reference.[9] Deuterated dimethyl sulfoxide (DMSO-d₆) is an alternative if

solubility is an issue, though its water peak can be prominent.

Techniques: ¹H NMR identifies all unique proton environments and their neighboring protons

through spin-spin coupling. ¹³C NMR identifies all unique carbon environments.[9][10] For

complex aromatic systems, 2D experiments like COSY (Correlation Spectroscopy) and

HSQC/HMBC (Heteronuclear Single/Multiple Bond Correlation) are invaluable for confirming

connectivity.[8]

Predicted NMR Data Summary
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Assignment
¹H NMR (Predicted
δ, ppm)

¹³C NMR (Predicted
δ, ppm)

Rationale

Ar-H (position 3) ~6.9 - 7.2 (s) ~110 - 115

Shielded by adjacent -

OCH₃ group. Appears

as a singlet.

Ar-H (position 6) ~8.2 - 8.5 (s) ~118 - 122

Deshielded by

adjacent iodine and

ortho to the ester

carbonyl. Appears as

a singlet.

-NH ~7.5 - 8.0 (s, broad) N/A

Amide proton,

chemical shift can be

concentration and

solvent dependent.

-OCH₃ (ester) ~3.9 (s, 3H) ~52 - 54
Typical chemical shift

for a methyl ester.

-OCH₃ (ring) ~3.8 (s, 3H) ~55 - 57

Typical chemical shift

for an aryl methyl

ether.

-C(O)CH₃ ~2.2 (s, 3H) ~24 - 26
Acetyl methyl group

protons.

C=O (ester) N/A ~165 - 168
Carbonyl carbon of

the ester group.[9][11]

C=O (amide) N/A ~168 - 171

Carbonyl carbon of

the amide group.[9]

[11]

Ar-C (quaternary) N/A ~90-160

Aromatic carbons,

including C-I (~90-100

ppm), C-O, C-N, and

C-C(O).[10]
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Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of

deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not using the residual solvent

peak for referencing.

Instrument Setup: Use a spectrometer with a field strength of at least 400 MHz for ¹H NMR

for adequate resolution of aromatic signals.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum with 16-32 scans.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans

(e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

Data Processing & Interpretation: Process the spectra using appropriate software (e.g.,

MestReNova, TopSpin). Integrate the ¹H signals to determine proton ratios. Assign peaks

based on chemical shifts, coupling patterns (or lack thereof for singlets), and comparison to

the predicted values in the table above.

Workflow for NMR Structural Elucidation
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Caption: Workflow for NMR-based structural analysis.
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Mass Spectrometry (MS)
MS is used to determine the molecular weight and can provide structural information through

analysis of fragmentation patterns.

Causality Behind Experimental Choices:

Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique suitable for

this moderately polar molecule, which should readily form protonated molecules [M+H]⁺ or

sodium adducts [M+Na]⁺. Electron Impact (EI) is a harder technique that will induce more

fragmentation, which can be useful for structural confirmation.

Isotopic Pattern: Iodine is monoisotopic (¹²⁷I), so it will not produce the characteristic M+2

isotopic cluster seen with chlorine or bromine.[12][13][14] However, its high mass and

characteristic fragmentation (loss of I• or HI) provide strong evidence for its presence.

Expected Mass Spectrometry Data

Ion m/z (Calculated) Interpretation

[M+H]⁺ 350.9986
Protonated molecular ion

(High-Resolution MS)

[M+Na]⁺ 372.9805
Sodium adduct of the

molecular ion

[M-CH₃O]⁺ 318.9
Loss of the ester methoxy

radical

[M-C₂H₃O]⁺ 306.9
Loss of the acetyl group

(ketene loss)

[M-I]⁺ 222.1

Loss of the iodine radical, a

common fragmentation for

iodoaromatics

Protocol 2.2: Mass Spectrometry Analysis
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Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent

like methanol or acetonitrile.

Instrumentation (ESI): Infuse the sample solution directly into the ESI source or inject it via

an HPLC system.

Data Acquisition (ESI): Acquire the mass spectrum in positive ion mode. Scan a mass range

that comfortably includes the expected molecular ion (e.g., m/z 100-500). Perform MS/MS

(tandem mass spectrometry) on the parent ion (m/z 350.0) to induce and analyze

fragmentation.

Data Interpretation: Identify the molecular ion peak ([M+H]⁺ or [M+Na]⁺). Compare the exact

mass from a high-resolution instrument (e.g., TOF or Orbitrap) with the calculated value to

confirm the elemental composition. Analyze the fragmentation pattern to corroborate the

structure.

Functional Group Identification
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and powerful technique for identifying the key functional groups

present in a molecule based on their characteristic vibrational frequencies.[15]

Causality Behind Experimental Choices:

Technique: Attenuated Total Reflectance (ATR) is a common and convenient sampling

method for solid powders, requiring minimal sample preparation.

Expected Bands: The molecule contains several IR-active groups. The carbonyl (C=O)

stretches of the ester and amide are particularly informative. Their exact positions are

influenced by resonance and electronic effects.[11][16] The amide C=O frequency is typically

lower than the ester C=O due to stronger resonance donation from the nitrogen atom.[16]

Expected FTIR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3300 - 3250 N-H stretch Secondary Amide

3100 - 3000 C-H stretch (sp²) Aromatic C-H

3000 - 2850 C-H stretch (sp³) Methyl C-H

~1725 C=O stretch Ester Carbonyl[11]

~1680 C=O stretch (Amide I) Amide Carbonyl[11][17]

~1540 N-H bend (Amide II) Amide

1600, 1480 C=C stretch Aromatic Ring

~1250 C-O stretch Aryl-O-CH₃ Ether & Ester C-O

Protocol 3.1: FTIR Analysis

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Instrument Setup: Ensure the ATR crystal is clean by taking a background spectrum of the

empty stage.

Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

Collect the spectrum over the range of 4000-600 cm⁻¹, co-adding 16-32 scans for a good

signal-to-noise ratio.

Data Interpretation: Identify the characteristic absorption bands and compare them with the

expected values to confirm the presence of the key functional groups.

Purity and Quantitative Analysis
High-Performance Liquid Chromatography (HPLC)
HPLC is the definitive method for determining the purity of pharmaceutical compounds and

quantifying impurities.[1][18][19] A reverse-phase HPLC (RP-HPLC) method is most suitable for

this moderately non-polar analyte.

Causality Behind Experimental Choices:
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Stationary Phase: A C18 column is a robust, versatile first choice for RP-HPLC, providing

excellent retention for aromatic compounds.[20]

Mobile Phase: A mixture of a weak acid buffer (like acetate or phosphate) and an organic

solvent (acetonitrile or methanol) is typical. The buffer controls the pH to ensure consistent

ionization state of any acidic/basic impurities, while the organic solvent elutes the analyte. A

gradient elution (increasing organic solvent percentage over time) is often used to ensure

that both more polar and less polar impurities are eluted and resolved effectively.[18]

Detection: The aromatic nature of the compound makes it a strong chromophore, ideal for

UV detection. A wavelength around 240-254 nm should provide good sensitivity.[21][22]

Workflow for HPLC Purity Analysis
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Caption: Workflow for HPLC method for purity determination.
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Protocol 4.1: HPLC Purity Determination

Reagent/Solution Preparation:

Mobile Phase A: 0.1% Acetic Acid in Water.

Mobile Phase B: Acetonitrile.

Diluent: 50:50 Acetonitrile:Water.

Sample Solution: Accurately weigh ~10 mg of the sample into a 20 mL volumetric flask

and dissolve in the diluent to a final concentration of 0.5 mg/mL.

Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Gradient Program:

Time (min) % Mobile Phase B

0.0 30

20.0 90

25.0 90

25.1 30

| 30.0 | 30 |
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System Suitability: Before sample analysis, inject a standard solution five times. The relative

standard deviation (RSD) for the peak area and retention time should be less than 2.0%.

Analysis: Inject the prepared sample solution.

Data Processing: Integrate all peaks in the chromatogram. Calculate the purity of the main

peak using the area percent normalization method:

% Purity = (Area_main_peak / Total_Area_all_peaks) * 100

Conclusion
The combination of NMR, MS, FTIR, and HPLC provides a robust, multi-technique platform for

the comprehensive characterization of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.

NMR and MS confirm the molecular structure and weight, FTIR verifies the presence of key

functional groups, and HPLC provides an accurate assessment of purity. Following these

detailed protocols will ensure that the material meets the high-quality standards required for its

use in pharmaceutical development and manufacturing.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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